N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide

• IUPAC Name: N-benzyl-3-(3,4-dichlorophenyl)sulfonylbenzenesulfonamide
• InChI: InChI=1S/C19H15Cl2NO4S2/c20-18-10-9-16(12-19(18)21)27(23,24)15-7-4-8-17(11-15)28(25,26)22-13-14-5-2-1-3-6-14/h1-12,22H,13H2
• InChI Key: KNANOGJDCJVCSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNS(=O)(=O)C2=CC=CC(=C2)S(=O)(=O)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C19H15Cl2NO4S2
• Molecular Weight: 456.4 g/mol

Description

N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide, also known as DIDS, is a sulfonamide compound that has been widely used in scientific research. This compound has various applications in the field of biochemistry, physiology, and pharmacology.

Mechanism of Action

N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide is known to inhibit the activity of chloride channels, anion transporters, and ion exchangers. It does this by binding to the proteins that make up these channels and transporters, thereby blocking the movement of ions across the cell membrane. N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide also inhibits the activity of carbonic anhydrase enzymes by binding to the active site of the enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide depend on the specific application and the concentration used. In general, N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide has been shown to affect the transport of anions and water across cell membranes. It has also been shown to inhibit the activity of carbonic anhydrase enzymes. At high concentrations, N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide can cause cell death by disrupting the balance of ions and water within the cell.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide in lab experiments is its specificity for chloride channels, anion transporters, and ion exchangers. This allows researchers to selectively study the role of these proteins in various biological processes. However, one limitation of using N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide is its potential toxicity at high concentrations. Careful consideration of the concentration used and the duration of exposure is necessary to avoid unwanted effects.

Future Directions

Related to N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide include the development of more selective inhibitors and the investigation of its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide involves the reaction of 3,4-dichlorobenzenesulfonyl chloride with benzylamine, followed by the reaction of the resulting compound with benzenesulfonyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide has been used in various scientific research studies, including the investigation of chloride channels, anion transporters, and ion exchangers. It has also been used to study the role of chloride channels in the regulation of cell volume and the transport of organic anions. Additionally, N-benzyl-3-[(3,4-dichlorophenyl)sulfonyl]benzenesulfonamide has been used to investigate the effects of sulfonamide compounds on the activity of carbonic anhydrase enzymes.